N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C15H15N5OS/c21-15(10-4-5-12-13(7-10)19-22-18-12)16-8-11-9-17-20-6-2-1-3-14(11)20/h4-5,7,9H,1-3,6,8H2,(H,16,21)
• InChI Key: VOOXDDYGEVUYLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNC(=O)C3=CC4=NSN=C4C=C3)C1
• Molecular Formula: C15H15N5OS
• Molecular Weight: 313.4 g/mol

Description

The compound “N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a complex organic molecule. It contains a pyrazolo[1,5-a]pyridine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyridine ring. This core is partially saturated, meaning it contains some single bonds in addition to the usual aromatic double bonds. The molecule also contains a benzo[c][1,2,5]thiadiazole moiety and a carboxamide group.

Synthesis Analysis

The synthesis of similar compounds typically involves the use of sophisticated organic chemistry techniques. For instance, the pyrazolo[1,5-a]pyridine core can be synthesized through a 1,3-dipolar cycloaddition of a bicyclic sydnone to a propargylic acid amide. The resulting product can then be further functionalized to introduce additional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be quite complex and would depend on the specific conditions and reagents used. The pyrazolo[1,5-a]pyridine core, for example, can participate in a variety of reactions.

Mechanism of Action

Target of Action

The compound, also known as N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide, primarily targets Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

The compound inhibits CDK2, thereby disrupting the normal cell cycle progression . It binds to the active site of CDK2, preventing the kinase from phosphorylating its substrates and halting the cell cycle .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the replication of cancer cells .

Result of Action

The compound’s action results in significant cytotoxic activities against various cancer cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values in the nanomolar range . The compound also induces apoptosis within HCT cells .